2-Benzoyl-4-chlorobenzoic acid
Cat. No. B1625693
M. Wt: 260.67 g/mol
InChI Key: SJBXMBRSTWBJRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07402595B2
Procedure details
To a solution of 4-chlorophthalic anhydride (25 g) in benzene (200 ml) was added aluminum chloride (36.5 g), and the mixture was stirred at room temperature for 1 hr. and subsequently refluxed for 30 min. After cooling the reaction mixture, it was diluted with ethyl acetate (200 ml) and poured into ice water. Conc. hydrochloric acid (20 ml) was added and the mixture was stirred at room temperature for 30 min. After separating the organic layer, the layer was washed successively with 4N hydrochloric acid, water and brine, dried over sodium sulfate and concentrated until the crystals precipitated. The crystals were collected by filtration and washed with isopropyl ether to give 4-chloro-2-benzoylbenzoic acid (16 g) as colorless crystals.
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]2[C:9](=[O:10])[O:8][C:6](=[O:7])[C:5]2=[CH:11][CH:12]=1.[Cl-].[Al+3].[Cl-].[Cl-].Cl>C1C=CC=CC=1.C(OCC)(=O)C>[Cl:1][C:2]1[CH:12]=[CH:11][C:5]([C:6]([OH:8])=[O:7])=[C:4]([C:9](=[O:10])[C:2]2[CH:3]=[CH:4][CH:5]=[CH:11][CH:12]=2)[CH:3]=1 |f:1.2.3.4|
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Inputs
Step One
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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ClC=1C=C2C(C(=O)OC2=O)=CC1
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Name
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Quantity
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36.5 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Step Two
[Compound]
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Three
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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and subsequently refluxed for 30 min
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the reaction mixture, it
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STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred at room temperature for 30 min
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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After separating the organic layer
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WASH
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Type
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WASH
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Details
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the layer was washed successively with 4N hydrochloric acid, water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated until the crystals
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CUSTOM
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Type
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CUSTOM
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Details
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precipitated
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FILTRATION
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Type
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FILTRATION
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Details
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The crystals were collected by filtration
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WASH
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Type
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WASH
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Details
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washed with isopropyl ether
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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ClC1=CC(=C(C(=O)O)C=C1)C(C1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 16 g | |
| YIELD: CALCULATEDPERCENTYIELD | 89.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
